Cas no 77-09-8 (Phenolphthalein)

Phenolphthalein Properties

Names and Identifiers

• 3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one
• Phenolphthalein solution
• 3,3-bis(p-hydroxyphenyl)phthalide
• ,3-bis(4-hydroxyphenyl)-1(3H)-isobenzofuranore
• 3,3-bis(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
• 2-[bis(4-hydroxyphenyl)methyl]benzoic acid
• 3,3-Bis(4-hydroxyphenyl)-1,3-dihydro-2-benzofuran-1-one
• C20H14O4
• Phenolphthalein
• PHENOLPHTHALEIN, INDICATOR ACS PH 8.2-9.8
• 3,3-bis(4-hydroxyphenyl)-2-benzofuran-1-one
• Indicator
• 3,3-Bis(4-hydroxyphenyl)-1(3H)-isobenzofuranone
• 3,3-Bis(4-hydroxyphenyl)phthalide
• Phthalimetten
• Euchessina
• Phthalin
• Phenolax
• Purgophen
• Espotabs
• Trilax
• Laxogen
• Koprol
• Purga
• Lilo
• Spulmako-lax
• Feen-A-Mint Gum
• Chocolax
• Purgen
• Ex-Lax
• Fenolftalein
• Correctol
• Medilax
• Doxidan
• Alophen
• Colax
• Laxin
• FemiLax
• Dihydroxyphthalophenone
• Phillips Gelcaps
• Lax-Pills
• Evac-Q-Tabs
• Evac-Q-Kwik
• Evac-U-Gen
• Evac-Q-Kit
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-
• Phenolphtaleine
• Fenolftaleina
• Phe
• Phenolphthalein pH indicator solution
• +Expand

• MDL： MFCD00005913
• InChIKey： KJFMBFZCATUALV-UHFFFAOYSA-N
• Inchi： 1S/C20H14O4/c21-15-9-5-13(6-10-15)20(14-7-11-16(22)12-8-14)18-4-2-1-3-17(18)19(23)24-20/h1-12,21-22H
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C1(C1C([H])=C([H])C(=C([H])C=1[H])O[H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O
• BRN： 284423

Computed Properties

• Exact Mass: 318.08900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 318.089209
• Heavy Atom Count: 24
• Complexity: 438
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 3.56010
• PSA: 66.76000
• Merck: 7243
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL
• Boiling Point: 417.49°C (rough estimate)
• Melting Point: 261-263 °C (lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Solubility: Soluble in alcohol. Slightly soluble in ether. Slightly soluble in dimethyl sulfoxide and insoluble in benzene or hexane.
• Color/Form: 0.5 wt. % in ethanol: water (1:1)
• Color/Form: Colorless or yellowish crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, alkalies.
• Solubility: Soluble in ethanol and alkali solution, slightly soluble in ether, 1g soluble in 12ml ethanol, about 100ml ether, very slightly soluble in chloroform, insoluble in water
• Sensitiveness: Sensitive to humidity
• pka: 9.4(at 25℃)
• λmax: 552nm, 553nm, 374nm, 205nm, 229nm, 276nm
• PH: 8.0(colorless)-10(Red)
• Density: 0.918 g/mL at 25 °C

Phenolphthalein Security Information

• Symbol: GHS02 GHS08
• RTECS：SM8380000
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S45-S36/37-S33-S24-S16-S7
• Risk Phrases：R22; R40
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H226,H341,H350
• Warning Statement： P201,P281,P308+P313
• Prompt：dangerous
• Storage Condition：4°C, protect from light
• PackingGroup：II
• Risk Phrases： 45-62-68
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Phenolphthalein Customs Data

• HS CODE：29322910
• Customs Data：

  China Customs Code:

  29322910

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments